N-(4-chlorophenyl)-N'-{2-[(2-furylmethyl)thio]ethyl}urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-(furan-2-ylmethylsulfanyl)ethyl]urea
• InChI: InChI=1S/C14H15ClN2O2S/c15-11-3-5-12(6-4-11)17-14(18)16-7-9-20-10-13-2-1-8-19-13/h1-6,8H,7,9-10H2,(H2,16,17,18)
• InChI Key: DMYBFHBFDACRRD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CSCCNC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C14H15ClN2O2S
• Molecular Weight: 310.8 g/mol

Description

This compound is a urea derivative, which means it contains a functional group consisting of two amine residues connected by a carbonyl (C=O) functional group. The molecule also contains a 4-chlorophenyl group and a 2-furylmethylthioethyl group attached to the nitrogen atoms of the urea group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the urea backbone, the 4-chlorophenyl group, and the 2-furylmethylthioethyl group. These groups could potentially influence the compound’s reactivity and physical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorine atom and the sulfur atom could potentially influence the compound’s polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some urea derivatives are used in medicine due to their biological activity, while others might be used in materials science or other fields.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in various fields, including medicinal chemistry, materials science, or environmental science.